Cas no 858523-63-4 (2-(2-Methoxyethyl)piperidine)

• Product Name: 2-(2-Methoxyethyl)piperidine
• CAS No: 858523-63-4
• MF: C₈H₁₇NO
• MW: 143.226682424545
• MDL: MFCD08669774
• CID: 1075747
• PubChem ID: 17805893
• Update Time: 2025-10-21

2-(2-Methoxyethyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2-(2-Methoxyethyl)piperidine
• EN300-1261910
• BP-11211
• 2-[2-(Methyloxy)ethyl]piperidine
• SCHEMBL3349213
• FT-0714576
• AKOS005263798
• BB 0261729
• AMY37440
• CS-B1140
• A863414
• 858523-63-4
• SB42653
• DA-28603

• MDL： MFCD08669774
• Inchi： 1S/C8H17NO/c1-10-7-5-8-4-2-3-6-9-8/h8-9H,2-7H2,1H3
• InChI Key： LDHXKGNBNMJSCS-UHFFFAOYSA-N
• SMILES： O(C)CCC1CCCCN1

Computed Properties

• Exact Mass: 143.131014166g/mol
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 85.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-(2-Methoxyethyl)piperidine

Comprehensive Overview of 2-(2-Methoxyethyl)piperidine (CAS No. 858523-63-4): Properties, Applications, and Industry Trends

2-(2-Methoxyethyl)piperidine (CAS 858523-63-4) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This piperidine derivative, characterized by a methoxyethyl side chain, serves as a versatile building block in drug discovery and material science. Its molecular formula C₈H₁₇NO combines the rigidity of a piperidine ring with the flexibility of an ether-containing side chain, enabling diverse applications.

Recent studies highlight the compound's potential in addressing modern challenges like sustainable synthesis and bioactive molecule design. As researchers explore green chemistry alternatives, 2-(2-Methoxyethyl)piperidine has emerged as a candidate for eco-friendly catalytic processes. Its balanced lipophilicity (LogP ~1.2) and moderate polarity make it valuable for optimizing drug blood-brain barrier permeability – a hot topic in neuropharmaceutical development.

The compound's structural adaptability answers the growing demand for multifunctional intermediates in medicinal chemistry. Pharmaceutical companies increasingly search for piperidine-based scaffolds that can enhance drug bioavailability while reducing metabolic degradation. With a melting point range of 45-50°C and water solubility >50mg/mL, 858523-63-4 demonstrates favorable physicochemical properties for formulation development.

In material science, the methoxyethyl moiety contributes to applications in conductive polymers and coordination chemistry. The oxygen atom's lone pairs enable metal complexation, relevant for developing advanced catalysts – a trending research area in renewable energy technologies. These characteristics align with industry searches for novel ligand systems and energy storage materials.

Analytical characterization of 2-(2-Methoxyethyl)piperidine typically involves GC-MS (showing prominent m/z 143 [M+H]⁺), NMR (δ_H 3.38 ppm for methoxy protons), and HPLC methods. These techniques address quality control concerns frequently raised in pharmaceutical impurity profiling discussions. The compound's stability under inert atmosphere (up to 200°C) meets stringent process chemistry requirements for scale-up production.

Emerging applications in agrochemical research demonstrate the compound's potential as a bioactive motif for crop protection agents. Its structural features appear in patent literature describing pest control agents with improved environmental profiles. This connects with growing interest in sustainable agriculture solutions and reduced ecological impact formulations.

From a regulatory perspective, proper handling of 858523-63-4 requires standard organic compound precautions. Material Safety Data Sheets (MSDS) recommend storage in airtight containers under nitrogen, reflecting industry best practices for oxygen-sensitive compounds. These protocols align with laboratory safety trends emphasizing proactive risk management.

The synthesis of 2-(2-Methoxyethyl)piperidine typically involves reductive amination strategies or ring modification approaches, with recent literature emphasizing atom-economical routes. Process optimization studies report yields exceeding 75% using microwave-assisted techniques – a response to industry demands for energy-efficient synthesis methods.

Market analysis indicates growing demand for such functionalized heterocycles, driven by pharmaceutical R&D investments in CNS therapeutics and GPCR-targeted drugs. The global market for piperidine derivatives is projected to expand at 6.2% CAGR through 2030, with methoxy-containing variants representing a significant growth segment.

Future research directions may explore the compound's potential in bioconjugation chemistry and prodrug development, areas receiving increased attention in targeted drug delivery research. Its structural features suggest possible utility in developing pH-responsive or enzyme-activated therapeutic systems.